Cas no 87830-69-1 (Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester)

Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester structure
87830-69-1 structure
Product Name:Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester
CAS No:87830-69-1
MF:C5H10BrO4P
MW:245.00826215744
CID:651881
PubChem ID:71412028
Update Time:2025-04-19

Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester
    • 1-bromo-3-dimethoxyphosphorylpropan-2-one
    • Dimethyl (3-bromo-2-oxopropyl)phosphonate
    • DTXSID30831602
    • 87830-69-1
    • Inchi: 1S/C5H10BrO4P/c1-9-11(8,10-2)4-5(7)3-6/h3-4H2,1-2H3
    • InChI Key: MTXDSELZQAXIFG-UHFFFAOYSA-N
    • SMILES: BrCC(CP(=O)(OC)OC)=O

Computed Properties

  • Exact Mass: 243.95001g/mol
  • Monoisotopic Mass: 243.95001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.6Ų

Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester Related Literature

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.